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Compound of Interest

Compound Name: 3,5,6-Tribromopyridin-2-amine

Cat. No.: B112872 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5,6-Tribromopyridin-2-amine. It is tailored for researchers,

scientists, and drug development professionals to ensure laboratory safety and proper

chemical management.

Hazard Identification and Health Effects
3,5,6-Tribromopyridin-2-amine is a compound that requires careful handling due to its

potential health hazards. Based on data for similar brominated aromatic amines, the primary

hazards include:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation/Sensitization: May cause skin irritation and potentially an allergic skin reaction.

[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[2]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

To the best of current knowledge, the chemical, physical, and toxicological properties of 3,5,6-
Tribromopyridin-2-amine have not been thoroughly investigated.[1] Therefore, it is crucial to

handle this compound with the utmost caution.
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Quantitative Data Summary
Hazard Classification GHS Hazard Statement Precautionary Measures

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.

Skin irritation/sensitization

(Category 2/1)

H315: Causes skin irritation

H317: May cause an allergic

skin reaction

P280: Wear protective

gloves/protective clothing.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

Eye irritation (Category 2A)
H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity,

single exposure (Category 3)

H335: May cause respiratory

irritation

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.

Short-term (acute) aquatic

hazard (Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the primary defense against chemical exposure. The following

table summarizes the recommended PPE for handling 3,5,6-Tribromopyridin-2-amine.
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Protection Type Equipment Specifications & Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Tight-sealing safety goggles

are mandatory to protect

against dust particles and

splashes. A face shield should

be worn over goggles when

there is a risk of significant

splashing.[2][3][4]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for short-term

protection.[3][5] For prolonged

contact, consult the

manufacturer's chemical

resistance guide for

appropriate materials. Always

inspect gloves for integrity

before use.[2]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to cover as much

skin as possible.[3][4] For

tasks with a higher risk of

splashes, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

Use a respirator if engineering

controls (e.g., fume hood) are

not feasible or if exposure

limits are exceeded. A

particulate filter is

recommended for solid

compounds.[6]

Operational Plan: Step-by-Step Handling Protocol
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1. Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.

Put on all required personal protective equipment as detailed in the table above.[3]

Prepare all necessary equipment (spatulas, glassware, etc.) within the fume hood to

minimize movement of the chemical.

2. Weighing and Transfer:

Conduct all handling of the solid compound within the chemical fume hood to prevent

inhalation of dust.[5]

Use appropriate, clean, and dry laboratory equipment.

Avoid creating dust during transfer.[4]

Close the container tightly immediately after use.[7]

3. Reaction Setup and Monitoring:

If used in a reaction, add the compound to the reaction vessel within the fume hood.

Ensure the reaction setup is secure and properly ventilated.

Continuously monitor the reaction for any unexpected changes.

4. Post-Handling:

Decontaminate all equipment that came into contact with the chemical.

Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste

container.[5]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7]
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5. Storage:

Store the compound in a dry, cool, and well-ventilated place.[4][7]

Keep containers tightly closed to prevent contamination and exposure.[4][7]

Disposal Plan: Step-by-Step Protocol
Proper disposal of 3,5,6-Tribromopyridin-2-amine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.[1]

1. Waste Identification and Segregation:

Identify Waste Stream: Clearly identify all waste containing 3,5,6-Tribromopyridin-2-amine,

including unused product, contaminated labware (e.g., pipette tips, vials), and spill cleanup

materials.[5]

Segregate Halogenated Waste: As a halogenated organic compound, it is crucial to

segregate it into a designated "Halogenated Organic Waste" stream.[5] Do not mix it with

non-halogenated waste.[1]

2. Waste Collection and Containment:

Solid Waste: Collect solid waste and contaminated materials in a clearly labeled, sealable,

and chemically compatible container (e.g., high-density polyethylene - HDPE).[5]

Liquid Waste: For solutions, use a dedicated, leak-proof, and shatter-resistant waste

container labeled "Halogenated Organic Liquid Waste."[5]

Container Management: Do not overfill containers; fill to no more than 80% capacity. Keep

containers closed except when adding waste.[5]

3. Labeling and Storage of Waste:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name

"3,5,6-Tribromopyridin-2-amine," and the associated hazards (e.g., "Toxic," "Irritant,"

"Marine Pollutant").[8][9]
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Store the sealed hazardous waste container in a designated, well-ventilated satellite

accumulation area.

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and reputable chemical

waste disposal company.[5][10]

Provide the disposal company with the Safety Data Sheet (SDS) for the waste material.[10]

Do not dispose of this chemical down the drain or in regular trash.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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